Cas no 37885-76-0 (Ethyl 2-(tert-butylamino)acetate)

• Product Name: Ethyl 2-(tert-butylamino)acetate
• CAS No: 37885-76-0
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• MDL: MFCD00239220
• CID: 297663
• PubChem ID: 2777441
• Update Time: 2025-11-02

Ethyl 2-(tert-butylamino)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(tert-butylamino)acetate
• Glycine,N-(1,1-dimethylethyl)-, ethyl ester
• tert-Butylamino-acetic acid ethyl ester
• ethyl 2-tert-butylaminoacetate
• MFCD00239220
• FT-0602684
• CHEMBL4518332
• DTXSID30380524
• ASVKBSWWRBCOBX-UHFFFAOYSA-N
• EN300-55764
• Ethyl 2-(tert-butylamino)acetate, AldrichCPR
• SCHEMBL1091517
• Ethyl 2-(tert-butylamino)acetate (tBu-Gly-OEt)
• AKOS000258633
• CS-0216720
• 37885-76-0
• AS-5932
• SY180014
• DB-007466

• MDL： MFCD00239220
• Inchi： 1S/C8H17NO2/c1-5-11-7(10)6-9-8(2,3)4/h9H,5-6H2,1-4H3
• InChI Key： ASVKBSWWRBCOBX-UHFFFAOYSA-N
• SMILES： O(CC)C(CNC(C)(C)C)=O

Computed Properties

• Exact Mass: 159.12600
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33000
• LogP: 1.32850

Ethyl 2-(tert-butylamino)acetate Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-(tert-butylamino)acetate

Ethyl 2-(tert-butylamino)acetate (CAS No. 37885-76-0): Properties, Applications, and Market Insights

Ethyl 2-(tert-butylamino)acetate (CAS No. 37885-76-0) is a specialized organic compound with a wide range of applications in pharmaceuticals, agrochemicals, and chemical synthesis. This ester derivative, featuring a tert-butylamino group, is valued for its unique chemical properties and versatility in industrial processes. In this comprehensive guide, we explore its molecular structure, synthesis methods, key applications, and emerging trends in the global market.

The molecular formula of Ethyl 2-(tert-butylamino)acetate is C8H17NO2, with a molecular weight of 159.23 g/mol. Its structure combines an ethyl ester group with a tert-butylamino substituent, making it particularly useful as an intermediate in organic synthesis. Researchers often search for "Ethyl 2-(tert-butylamino)acetate synthesis" or "CAS 37885-76-0 applications," reflecting growing interest in its production methods and industrial uses.

One of the most significant applications of Ethyl 2-(tert-butylamino)acetate is in pharmaceutical manufacturing. It serves as a key building block for various drug molecules, particularly those targeting neurological and cardiovascular conditions. Recent studies have investigated its potential in developing novel tert-butylamino derivatives with improved bioavailability, addressing current challenges in drug delivery systems.

In the agrochemical sector, Ethyl 2-(tert-butylamino)acetate finds use as an intermediate for synthesizing advanced crop protection agents. With increasing global demand for sustainable agriculture solutions, researchers are exploring "37885-76-0 in agrochemicals" and "tert-butylamino acetate derivatives for pest control," highlighting its relevance in developing next-generation pesticides with reduced environmental impact.

The compound's physical properties make it valuable for various industrial applications. It typically appears as a colorless to pale yellow liquid with a characteristic amine-like odor. Its solubility profile—miscible with most organic solvents but limited in water—makes it particularly useful in formulation chemistry. These characteristics explain why searches for "Ethyl 2-(tert-butylamino)acetate solubility" and "CAS 37885-76-0 physical properties" are common among industrial chemists.

From a market perspective, the demand for Ethyl 2-(tert-butylamino)acetate has shown steady growth, particularly in Asia-Pacific regions where pharmaceutical and agrochemical production is expanding. Industry reports tracking "tert-butylamino acetate market trends" indicate increasing investment in production capacity, driven by its versatile applications. The compound's role in green chemistry initiatives has also gained attention, with manufacturers exploring more sustainable synthesis routes.

Quality control and analytical methods for Ethyl 2-(tert-butylamino)acetate are critical topics for industrial users. Common analytical techniques include GC-MS, HPLC, and NMR spectroscopy, with many researchers searching for "37885-76-0 purity analysis" and "Ethyl 2-(tert-butylamino)acetate specification standards." These searches reflect the compound's importance in high-value applications where purity is paramount.

Recent scientific literature has highlighted novel research directions involving Ethyl 2-(tert-butylamino)acetate. These include its potential as a ligand in catalytic systems and its use in polymer chemistry. The growing interest in "tert-butylamino functional groups" and "amino acid ester applications" demonstrates how this compound bridges multiple chemical disciplines, from medicinal chemistry to materials science.

Storage and handling recommendations for Ethyl 2-(tert-butylamino)acetate typically emphasize protection from moisture and extreme temperatures. While not classified as hazardous under standard regulations, proper storage conditions help maintain product quality. Industrial users frequently search for "CAS 37885-76-0 storage guidelines" and "Ethyl 2-(tert-butylamino)acetate stability," underscoring the importance of these practical considerations.

Looking ahead, the future of Ethyl 2-(tert-butylamino)acetate appears promising, with potential applications in emerging fields like bio-based chemicals and pharmaceutical co-crystals. The compound's structural features make it adaptable to various chemical modifications, answering industry demands for "versatile chemical intermediates" and "multifunctional building blocks." As research continues, we anticipate new discoveries that will further expand its utility across chemical industries.

For researchers and industrial users seeking detailed technical information about Ethyl 2-(tert-butylamino)acetate (CAS No. 37885-76-0), consulting specialized chemical databases and supplier specifications remains essential. The compound's combination of structural features and functional groups ensures its continued relevance in both established and emerging chemical applications worldwide.